Cas no 1032392-18-9 (isofusidienol A)

• Product Name: isofusidienol A
• CAS No: 1032392-18-9
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 2021746
• PubChem ID: 24787528
• Update Time: 2025-10-19

isofusidienol A Chemical and Physical Properties

Names and Identifiers

• isofusidienol A
• 10-Hydroxy-8-methyl-11-oxo-11H-oxepino[4,5-b][1]benzopyran-1-carboxylic acid methyl ester
• CHEBI:205517
• NS00134349
• 1032392-18-9
• DTXSID701017786
• methyl 10-hydroxy-8-methyl-11-oxooxepino[4,5-b]chromene-1-carboxylate
• DTXCID001475967
• Methyl 10-hydroxy-8-methyl-11-oxo-11H-oxepino(4,5-b)chromene-1-carboxylic acid
• methyl 10-hydroxy-8-methyl-11-oxooxepino(4,5-b)chromene-1-carboxylate
• Methyl 10-hydroxy-8-methyl-11-oxo-11H-oxepino[4,5-b]chromene-1-carboxylic acid

• Inchi： 1S/C16H12O6/c1-8-5-10(17)14-12(6-8)22-11-3-4-21-7-9(16(19)20-2)13(11)15(14)18/h3-7,17H,1-2H3
• InChI Key： NIGWURVKGDGBRS-UHFFFAOYSA-N
• SMILES： O1C2C=COC=C(C(=O)OC)C=2C(C2C(=CC(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 300.063
• Monoisotopic Mass: 300.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on isofusidienol A

Recent Advances in the Study of Isofusidienol A (CAS: 1032392-18-9): A Promising Bioactive Compound

Isofusidienol A (CAS: 1032392-18-9) is a bioactive secondary metabolite that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its biosynthesis, pharmacological properties, and synthetic pathways, providing new insights into its role as a lead compound for drug development.

The compound was first isolated from fungal species, where it exhibits notable antimicrobial and anti-inflammatory activities. Structural analysis reveals that isofusidienol A belongs to the class of polyketide-derived natural products, characterized by a complex fused-ring system that contributes to its biological activity. Its molecular formula, C20H24O5, and specific stereochemistry have been confirmed through advanced spectroscopic techniques, including NMR and X-ray crystallography.

Recent research has explored the biosynthetic pathway of isofusidienol A, identifying key enzymes involved in its production. Genetic and biochemical studies have highlighted the role of polyketide synthases (PKSs) and tailoring enzymes in constructing its carbon skeleton and introducing functional groups. These findings open avenues for metabolic engineering to enhance yield or generate analogs with improved properties.

Pharmacological investigations have demonstrated that isofusidienol A exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggest that it disrupts bacterial cell wall synthesis by targeting specific enzymes involved in peptidoglycan assembly. Additionally, its anti-inflammatory properties have been linked to the modulation of NF-κB signaling pathways, making it a candidate for treating chronic inflammatory diseases.

Efforts to synthesize isofusidienol A and its derivatives have also progressed. Total synthesis routes have been developed, leveraging asymmetric catalysis and ring-closing metathesis to construct its core structure. These synthetic approaches not only provide access to sufficient quantities for further study but also enable structural modifications to optimize bioactivity and pharmacokinetic profiles.

In conclusion, isofusidienol A represents a promising scaffold for the development of novel antimicrobial and anti-inflammatory agents. Ongoing research aims to address challenges such as scalability and toxicity, with the ultimate goal of advancing this compound into preclinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to unlocking its full therapeutic potential.